Cas no 1956366-86-1 (1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate)

• Product Name: 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
• CAS No: 1956366-86-1
• MF: C₇H₅BrF₃NO₂
• MW: 272.019311666489
• CID: 4710011
• PubChem ID: 73554949
• Update Time: 2024-11-06

1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
• AK151287
• C73727
• 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethanone;hydrate
• C7H5BrF3NO2
• 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate
• BS-15864
• CS-0161889
• MFCD28016685
• 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-one hydrate
• 1956366-86-1

• Inchi： 1S/C7H3BrF3NO.H2O/c8-5-2-1-4(3-12-5)6(13)7(9,10)11;/h1-3H;1H2
• InChI Key： IOQFSBONCAURNN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C(F)(F)F)=O.O

Computed Properties

• Exact Mass: 270.94558g/mol
• Monoisotopic Mass: 270.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones